Cas no 2381-87-5 (4-methyl-5,6-dihydro-2H-pyran-2-one)

4-methyl-5,6-dihydro-2H-pyran-2-one Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-4-methyl-
• 4-methyl-2,3-dihydropyran-6-one
• 2,3-Anhydromevalonic acid &#948
• 2-anhydro-
• 2-Pentenoic acid, 5-hydroxy-3-methyl-, lactone
• 5,6-Dihydro-4-methyl-(2H)-pyran-2-one, dehydromevalonic acid lactone
• -lactone
• Mevalonic lactone, &#916
• 4-methyl-5,6-dihydro-2H-pyran-2-one
• Dehydromevalonolactone
• Q63399355
• D93039
• AS-77246
• InChI=1/C6H8O2/c1-5-2-3-8-6(7)4-5/h4H,2-3H2,1H
• EN300-21001769
• RPEASMBMVIKUTH-UHFFFAOYSA-N
• 2381-87-5
• Dehydromevalonic lactone
• 4-Methyl-5,6-dihydro-2H-pyran-2-one #
• Mevalonic lactone, .DELTA.2-anhydro-
• DTXSID50178526
• 4-METHYL-5,6-DIHYDRO-2-PYRONE
• 2,3-Anhydromevalonic acid .delta.-lactone
• ghl.PD_Mitscher_leg0.315
• 5,6-dihydro-4-methyl-2h-pyran-2-one
• AKOS025296214
• 4-methyl-2, 3-dihydropyran-6-one
• 4-methyl-5,6-dihydro-pyran-2-one
• 2,3-Anhydromevalonic acid
• 2H-Pyran-2-one, 5,6-dihydro-4-methyl-
• SCHEMBL125458
• +Expand

• MDL： MFCD28969021
• InChIKey： RPEASMBMVIKUTH-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O2/c1-5-2-3-8-6(7)4-5/h4H,2-3H2,1H3
• SMILES： CC1CCOC(=O)C=1

Computed Properties

• Exact Mass: 112.05244
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.052
• Heavy Atom Count: 8
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.464
• Boiling Point: 234.8°Cat760mmHg
• Flash Point: 89.7°C
• Density: 1.065